58-68-4

1,4-Dihydronicotinamide adenine dinucleotide

In Stock

• CAS RN:
• 58-68-4

• Formula:
• C21H29N7O14P2

• InChI:
• InChI=1S/C21H29N7O14P2/c22-17-12-19(25-7-24-17)28(8-26-12)21-16(32)14(30)11(41-21)6-39-44(36,37)42-43(34,35)38-5-10-13(29)15(31)20(40-10)27-3-1-2-9(4-27)18(23)33/h1,3-4,7-8,10-11,13-16,20-21,29-32H,2,5-6H2,(H2,23,33)(H,34,35)(H,36,37)(H2,22,24,25)/t10-,11-,13-,14-,15-,16-,20-,21-/m1/s1

• InChIKey:
• BOPGDPNILDQYTO-NNYOXOHSSA-N

• Nadh, also known as NAD or DPNH, belongs to the class of organic compounds known as (5'->5')-dinucleotides. These are dinucleotides where the two bases are connected via a (5'->5')-phosphodiester linkage. Nadh exists as a solid, slightly soluble (in water), and an extremely strong acidic compound (based on its pKa). Nadh has been found in human muscle, brain and bladder tissues, and has also been primarily detected in blood. Within the cell, nadh is primarily located in the mitochondria, endoplasmic reticulum, peroxisome and cytoplasm. In humans, nadh is involved in cardiolipin biosynthesis CL(i-13:0/a-21:0/i-24:0/i-15:0) pathway, cardiolipin biosynthesis CL(16:1(9Z)/20:4(5Z, 8Z, 11Z, 14Z)/20:4(5Z, 8Z, 11Z, 14Z)/22:5(7Z, 10Z, 13Z, 16Z, 19Z)) pathway, cardiolipin biosynthesis CL(a-13:0/i-19:0/i-15:0/a-13:0) pathway, and cardiolipin biosynthesis CL(i-13:0/i-21:0/a-13:0/i-21:0) ...

alpha-(2,5-Dimethoxyphenyl)-gamma-methyl-alpha-phenyl-1-piperidinepropanol hydrochloride

• CAS RN:
• 858-68-4

• Formula:
• C23H32ClNO3

• InChI:
• InChI=1S/C23H31NO3.ClH/c1-18(24-14-8-5-9-15-24)17-23(25,19-10-6-4-7-11-19)21-16-20(26-2)12-13-22(21)27-3;/h4,6-7,10-13,16,18,25H,5,8-9,14-15,17H2,1-3H3;1H

• InChIKey:
• KNMNJRKLCVISHT-UHFFFAOYSA-N

• Alpha-(2,5-Dimethoxyphenyl)-gamma-methyl-alpha-phenyl-1-piperidinepropanol hydrochloride, also known as Alpha-(2,5-Dimethoxyphenyl)-gamma-methyl-alpha-phenyl-1-piperidinepropanol hydrochloride, is a useful research compound. Its molecular formula is C23H32ClNO3 and its molecular weight is 406 g/mol. The purity is usually 95%.

2-Chloro-N-[(6-hydroxy-2,3-dihydro-1H-inden-5-yl)methyl]acetamide

• CAS RN:
• 71758-68-4

• Formula:
• C12H14ClNO2

• InChI:
• InChI=1S/C12H14ClNO2/c13-6-12(16)14-7-10-4-8-2-1-3-9(8)5-11(10)15/h4-5,15H,1-3,6-7H2,(H,14,16)

• InChIKey:
• BWUHRRJXMKALPJ-UHFFFAOYSA-N

• 2-Chloro-N-[(6-hydroxy-2,3-dihydro-1H-inden-5-yl)methyl]acetamide is a useful research compound. Its molecular formula is C12H14ClNO2 and its molecular weight is 239.70 g/mol. The purity is usually 95%.

[3-(2-Hydroxyethoxy)-phenyl]-acetic acid methyl ester

In Stock

• CAS RN:
• 42058-68-4

• Formula:
• C11H14O4

• InChI:
• InChI=1S/C11H14O4/c1-14-11(13)8-9-3-2-4-10(7-9)15-6-5-12/h2-4,7,12H,5-6,8H2,1H3

• InChIKey:
• LWCIUXUPCVNILS-UHFFFAOYSA-N

• [3-(2-Hydroxyethoxy)-phenyl]-acetic acid methyl ester is a useful research compound. Its molecular formula is C11H14O4 and its molecular weight is 210.23 g/mol. The purity is usually 95%.

Aniline, N,N-DI-2-propynyl-

• CAS RN:
• 18158-68-4

• Formula:
• C12H11N

• InChI:
• InChI=1S/C12H11N/c1-3-10-13(11-4-2)12-8-6-5-7-9-12/h1-2,5-9H,10-11H2

• InChIKey:
• ONOQPVMGQVXXQD-UHFFFAOYSA-N

• Aniline, N,N-DI-2-propynyl- is a useful research compound. Its molecular formula is C12H11N and its molecular weight is 169.22 g/mol. The purity is usually 95%.

Methyl 1-benzyl-4-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

In Stock

• CAS RN:
• 301858-68-4

• Formula:
• C20H19FN2O3

• InChI:
• InChI=1S/C20H19FN2O3/c1-13-17(19(24)26-2)18(15-10-6-7-11-16(15)21)22-20(25)23(13)12-14-8-4-3-5-9-14/h3-11,18H,12H2,1-2H3,(H,22,25)

• InChIKey:
• QYMHBKWLFBQTQT-UHFFFAOYSA-N

• Methyl 1-benzyl-4-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C20H19FN2O3 and its molecular weight is 354.381. The purity is usually 95%.

N4-Ethyl-6-fluoropyrimidine-2,4-diamine

• CAS RN:
• 165258-68-4

• Formula:
• C6H9FN4

• InChI:
• InChI=1S/C6H9FN4/c1-2-9-5-3-4(7)10-6(8)11-5/h3H,2H2,1H3,(H3,8,9,10,11)

• InChIKey:
• XXCLMFLZJDPHDB-UHFFFAOYSA-N

• N4-Ethyl-6-fluoropyrimidine-2,4-diamine, also known as N4-Ethyl-6-fluoropyrimidine-2,4-diamine, is a useful research compound. Its molecular formula is C6H9FN4 and its molecular weight is 156.16 g/mol. The purity is usually 95%.

Octyl 2-O-mannopyranosylmannopyranoside

• CAS RN:
• 157758-68-4

• Formula:
• C20H38O11

• InChI:
• InChI=1S/C20H38O11/c1-2-3-4-5-6-7-8-28-20-18(16(26)14(24)12(10-22)30-20)31-19-17(27)15(25)13(23)11(9-21)29-19/h11-27H,2-10H2,1H3/t11-,12-,13-,14-,15+,16+,17+,18+,19-,20+/m1/s1

• InChIKey:
• PIGYTUUYAIMFHS-YMCKZNNWSA-N

• Octyl 2-O-mannopyranosylmannopyranoside, also known as Octyl 2-O-mannopyranosylmannopyranoside, is a useful research compound. Its molecular formula is C20H38O11 and its molecular weight is 454.5 g/mol. The purity is usually 95%.

6-Amino-4-(2-chlorophenyl)-3-propyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• CAS RN:
• 330158-68-4

• Formula:
• C16H15ClN4O

• InChI:
• InChI=1S/C16H15ClN4O/c1-2-5-12-14-13(9-6-3-4-7-11(9)17)10(8-18)15(19)22-16(14)21-20-12/h3-4,6-7,13H,2,5,19H2,1H3,(H,20,21)

• InChIKey:
• XEIOWGYJKISLKG-UHFFFAOYSA-N

• 6-Amino-4-(2-chlorophenyl)-3-propyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a useful research compound. Its molecular formula is C16H15ClN4O and its molecular weight is 314.77g/mol. The purity is usually 95%.

N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-3,4-dimethylbenzamide

In Stock

• CAS RN:
• 864858-68-4

• Formula:
• C19H19N3O2S

• InChI:
• InChI=1S/C19H19N3O2S/c1-11-4-5-14(8-12(11)2)18(24)21-19-16(9-20)15-6-7-22(13(3)23)10-17(15)25-19/h4-5,8H,6-7,10H2,1-3H3,(H,21,24)

• InChIKey:
• AFBKHRQAIHITAY-UHFFFAOYSA-N

• N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-3,4-dimethylbenzamide is a useful research compound. Its molecular formula is C19H19N3O2S and its molecular weight is 353.44. The purity is usually 95%.

{5-[(4-methylpiperidin-1-yl)methyl]-1H-tetrazol-1-yl}acetic acid

In Stock

• CAS RN:
• 924858-68-4

• Formula:
• C10H17N5O2

• InChI:
• InChI=1S/C10H17N5O2/c1-8-2-4-14(5-3-8)6-9-11-12-13-15(9)7-10(16)17/h8H,2-7H2,1H3,(H,16,17)

• InChIKey:
• UVYDORLHRLGUIA-UHFFFAOYSA-N

• {5-[(4-methylpiperidin-1-yl)methyl]-1H-tetrazol-1-yl}acetic acid is a useful research compound. Its molecular formula is C10H17N5O2 and its molecular weight is 239.279. The purity is usually 95%.

N-(2-fluorophenyl)-2-(7-methoxy-3-(((4-methoxyphenyl)amino)methyl)-2-oxoquinolin-1(2H)-yl)acetamide

In Stock

• CAS RN:
• 932358-68-4

• Formula:
• C26H24FN3O4

• InChI:
• InChI=1S/C26H24FN3O4/c1-33-20-11-8-19(9-12-20)28-15-18-13-17-7-10-21(34-2)14-24(17)30(26(18)32)16-25(31)29-23-6-4-3-5-22(23)27/h3-14,28H,15-16H2,1-2H3,(H,29,31)

• InChIKey:
• WPSCEHPYEFTQDE-UHFFFAOYSA-N

• N-(2-fluorophenyl)-2-(7-methoxy-3-(((4-methoxyphenyl)amino)methyl)-2-oxoquinolin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C26H24FN3O4 and its molecular weight is 461.493. The purity is usually 95%.

4-(6-oxo-3-phenylpyridazin-1(6H)-yl)-N-(p-tolyl)butanamide

In Stock

• CAS RN:
• 953158-68-4

• Formula:
• C21H21N3O2

• InChI:
• InChI=1S/C21H21N3O2/c1-16-9-11-18(12-10-16)22-20(25)8-5-15-24-21(26)14-13-19(23-24)17-6-3-2-4-7-17/h2-4,6-7,9-14H,5,8,15H2,1H3,(H,22,25)

• InChIKey:
• VDUUJBHODIBWME-UHFFFAOYSA-N

• 4-(6-oxo-3-phenylpyridazin-1(6H)-yl)-N-(p-tolyl)butanamide is a useful research compound. Its molecular formula is C21H21N3O2 and its molecular weight is 347.418. The purity is usually 95%.

3-Fluoro-4-chlorobenzyl chloride

In Stock

• CAS RN:
• 160658-68-4

• Formula:
• C7H5Cl2F

• InChI:
• InChI=1S/C7H5Cl2F/c8-4-5-1-2-6(9)7(10)3-5/h1-3H,4H2

• InChIKey:
• ILWFNKLXPUKLEP-UHFFFAOYSA-N

• 3-Fluoro-4-chlorobenzyl chloride is a useful research compound. Its molecular formula is C7H5Cl2F and its molecular weight is 179.02 g/mol. The purity is usually 95%.

7-Methoxythieno[2,3-b]quinoline-2-carboxylic acid

In Stock

• CAS RN:
• 351358-68-4

• Formula:
• C13H9NO3S

• InChI:
• InChI=1S/C13H9NO3S/c1-17-9-3-2-7-4-8-5-11(13(15)16)18-12(8)14-10(7)6-9/h2-6H,1H3,(H,15,16)

• InChIKey:
• FBYCIVDGRKVDGV-UHFFFAOYSA-N

• 7-Methoxythieno[2,3-b]quinoline-2-carboxylic acid is a useful research compound. Its molecular formula is C13H9NO3S and its molecular weight is 259.28g/mol. The purity is usually 95%.

[4-(2,5-difluorophenoxy)phenyl]methanol

In Stock

• CAS RN:
• 1048358-68-4

• Formula:
• C13H10F2O2

• [4-(2,5-difluorophenoxy)phenyl]methanol is a useful research compound. Its molecular formula is C13H10F2O2 and its molecular weight is 236.2. The purity is usually 95%.

N-(3-cyclopropyl-1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)thiophene-2-carboxamide

In Stock

• CAS RN:
• 1323358-68-4

• Formula:
• C17H17N5O2S

• InChI:
• InChI=1S/C17H17N5O2S/c1-2-11-8-15(23)20-17(18-11)22-14(9-12(21-22)10-5-6-10)19-16(24)13-4-3-7-25-13/h3-4,7-10H,2,5-6H2,1H3,(H,19,24)(H,18,20,23)

• InChIKey:
• PLMZIHMXMYLJHY-UHFFFAOYSA-N

• N-(3-cyclopropyl-1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C17H17N5O2S and its molecular weight is 355.42. The purity is usually 95%.

6-Bromo-7-fluorobenzofuran-2-carboxylic acid

In Stock

• CAS RN:
• 1823358-68-4

• Formula:
• C9H4BrFO3

• InChI:
• InChI=1S/C9H4BrFO3/c10-5-2-1-4-3-6(9(12)13)14-8(4)7(5)11/h1-3H,(H,12,13)

• InChIKey:
• FVWBDFIZHMHZDT-UHFFFAOYSA-N

• 6-Bromo-7-fluorobenzofuran-2-carboxylic acid is a useful research compound. Its molecular formula is C9H4BrFO3 and its molecular weight is 259.03. The purity is usually 95%.

2-[5-[(4-Methylpiperidin-1-yl)methyl]tetrazol-1-yl]acetic acid;hydrochloride

• CAS RN:
• 1211452-25-3; 924858-68-4

• Formula:
• C10H18ClN5O2

• InChI:
• InChI=1S/C10H17N5O2.ClH/c1-8-2-4-14(5-3-8)6-9-11-12-13-15(9)7-10(16)17;/h8H,2-7H2,1H3,(H,16,17);1H

• InChIKey:
• BXOATJZYCWZXNP-UHFFFAOYSA-N

• 2-[5-[(4-Methylpiperidin-1-yl)methyl]tetrazol-1-yl]acetic acid;hydrochloride is a useful research compound. Its molecular formula is C10H18ClN5O2 and its molecular weight is 275.74. The purity is usually 95%.